Cas no 21527-30-0 (Benzeneheptanoic acid, 2-methoxy-)

• Product Name: Benzeneheptanoic acid, 2-methoxy-
• CAS No: 21527-30-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1408568
• Update Time: 2024-08-15

Benzeneheptanoic acid, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 2-methoxy-

• Inchi： 1S/C14H20O3/c1-17-13-10-7-6-9-12(13)8-4-2-3-5-11-14(15)16/h6-7,9-10H,2-5,8,11H2,1H3,(H,15,16)
• InChI Key： JPUWBGZATHHUFT-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 236.1413

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 384.8±25.0 °C(Predicted)
• PSA: 46.53
• pka: 4.77±0.10(Predicted)